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Introduction
Glutaminase 1 (GLS1) is a critical enzyme in cancer metabolism, catalyzing the conversion of

glutamine to glutamate. This process, known as glutaminolysis, provides cancer cells with

essential intermediates for energy production and biosynthesis.[1][2][3][4][5] Consequently,

GLS1 has emerged as a promising therapeutic target in oncology.[1][2][6] GLS1 Inhibitor-4,

also identified as compound 41e, is a potent and selective allosteric inhibitor of GLS1 with an

IC50 of 11.86 nM.[7] Preclinical studies have demonstrated its anti-tumor activity through the

blockade of glutamine metabolism, induction of reactive oxygen species (ROS), and

subsequent apoptosis.[7][8][9] These application notes provide detailed protocols for the

intraperitoneal (i.p.) administration of GLS1 Inhibitor-4 in preclinical xenograft models, based

on published data.
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Cell Line Cancer Type IC50 (µM)

HCT116 Colon Carcinoma 0.051

MDA-MB-436 Melanoma 0.37

CT26 Colon Carcinoma 0.32

H22 Hepatocellular Carcinoma 1.34

Data sourced from MedchemExpress.[7]

In Vivo Efficacy of Intraperitoneal GLS1 Inhibitor-4 in
HCT116 Xenograft Model

Treatment
Group

Dosage
(mg/kg)

Administration
Route

Dosing
Schedule

Tumor Growth
Inhibition (TGI)

Vehicle Control - Intraperitoneal
Twice daily for 21

days
-

GLS1 Inhibitor-4 50 Intraperitoneal
Twice daily for 21

days
35.5%

GLS1 Inhibitor-4 100 Intraperitoneal
Twice daily for 21

days
47.5%

Data from a study on a HCT116 xenograft model. The study reported no considerable in vivo

toxicity.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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